(+)-Bornyl acetate
(+)-Bornyl acetate
(1S,2S,4R)-2-Acetyloxy-1,3,3-trimethylbicyclo[2.2.1]heptane is a natural product found in Abies nephrolepis, Sideritis chamaedryfolia, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
20347-65-3
VCID:
VC20886074
InChI:
InChI=1S/C12H20O2/c1-8(13)14-10-11(2,3)9-5-6-12(10,4)7-9/h9-10H,5-7H2,1-4H3/t9-,10-,12+/m1/s1
SMILES:
CC(=O)OC1CC2CCC1(C2(C)C)C
Molecular Formula:
C12H20O2
Molecular Weight:
196.29 g/mol
(+)-Bornyl acetate
CAS No.: 20347-65-3
Cat. No.: VC20886074
Molecular Formula: C12H20O2
Molecular Weight: 196.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (1S,2S,4R)-2-Acetyloxy-1,3,3-trimethylbicyclo[2.2.1]heptane is a natural product found in Abies nephrolepis, Sideritis chamaedryfolia, and other organisms with data available. |
|---|---|
| CAS No. | 20347-65-3 |
| Molecular Formula | C12H20O2 |
| Molecular Weight | 196.29 g/mol |
| IUPAC Name | [(1S,2S,4R)-1,3,3-trimethyl-2-bicyclo[2.2.1]heptanyl] acetate |
| Standard InChI | InChI=1S/C12H20O2/c1-8(13)14-10-11(2,3)9-5-6-12(10,4)7-9/h9-10H,5-7H2,1-4H3/t9-,10-,12+/m1/s1 |
| Standard InChI Key | JUWUWIGZUVEFQB-FOGDFJRCSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1[C@]2(CC[C@H](C2)C1(C)C)C |
| SMILES | CC(=O)OC1CC2CCC1(C2(C)C)C |
| Canonical SMILES | CC(=O)OC1C(C2CCC1(C2)C)(C)C |
| Boiling Point | 225.00 to 226.00 °C. @ 760.00 mm Hg |
| Colorform | Colorless to very pale straw-colored liquid |
| Flash Point | 190 °F (88 °C) /closed cup/ |
| Melting Point | 29.00 °C. @ 760.00 mm Hg |
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